Cas no 23815-89-6 (Bradykinin (1-5))

• Product Name: Bradykinin (1-5)
• CAS No: 23815-89-6
• MF: C₂₇H₄₀N₈O₆
• MW: 572.656505584717
• MDL: MFCD03788122
• CID: 267156
• PubChem ID: 24891591
• Update Time: 2025-06-07

Bradykinin (1-5) Chemical and Physical Properties

Names and Identifiers

• 1-5-Bradykinin (9CI)
• Bradykinin Fragment 1-5
• 2-[[2-[[1-[1-[2-amino-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]-3-phenylpropanoic acid
• ARG-PRO-PRO-GLY-PHE
• Bradykinin (1-5)
• Substance P (free acid)
• 2-[2-({1-[1-(2-amino-5-carbamimidamidopentanoyl)pyrrolidine-2-carbonyl]pyrrolidin-2-yl}formamido)acetamido]-3-phenylpropanoic acid
• Bradykinin Fragment-?1-5
• 39: PN: WO0112656 SEQID

• MDL： MFCD03788122
• Inchi： 1S/C27H40N8O6/c28-18(9-4-12-31-27(29)30)24(38)35-14-6-11-21(35)25(39)34-13-5-10-20(34)23(37)32-16-22(36)33-19(26(40)41)15-17-7-2-1-3-8-17/h1-3,7-8,18-21H,4-6,9-16,28H2,(H,32,37)(H,33,36)(H,40,41)(H4,29,30,31)/t18-,19-,20-,21-/m0/s1
• InChI Key： USSUMSBPLJWFSZ-TUFLPTIASA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](CCC/N=C(\N)/N)N)=O)N1CCC[C@H]1C(NCC(N[C@H](C(=O)O)CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 572.30700
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 41
• Rotatable Bond Count: 18

Experimental Properties

• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.9 g/l) (25 º C),
• PSA: 224.04000
• LogP: 1.03610

Bradykinin (1-5) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Bradykinin (1-5)

Bradykinin (1-5): A Key Peptide in Inflammatory and Cardiovascular Responses

Bradykinin (1-5), a pentapeptide with the chemical structure H-Arg-Pro-Pro-Gly-Phe-OH, is a significant fragment of the larger peptide bradykinin. This compound, identified by the CAS number 23815-89-6, plays a crucial role in various physiological processes, particularly in inflammation and cardiovascular function. The study of Bradykinin (1-5) has gained considerable attention due to its potential therapeutic applications and its involvement in multiple signaling pathways.

The kinin system, of which bradykinin is a central component, is involved in the regulation of blood pressure, vascular permeability, and pain sensation. Bradykinin (1-5), as a fragment of bradykinin, retains some of the biological activities of its parent molecule but with distinct properties. Recent research has highlighted the unique roles of this pentapeptide in modulating inflammatory responses and vascular tone.

In the context of inflammation, Bradykinin (1-5) has been shown to exert pro-inflammatory effects by activating specific receptors on immune cells. These receptors, such as B₁ and B₂, are key mediators of the inflammatory response. Studies have demonstrated that Bradykinin (1-5) can enhance the production of pro-inflammatory cytokines like interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), contributing to the amplification of inflammatory signals.

Beyond its role in inflammation, Bradykinin (1-5) also plays a significant role in cardiovascular function. It has been shown to induce vasodilation by activating endothelial nitric oxide synthase (eNOS), leading to the production of nitric oxide (NO). This effect helps to lower blood pressure and improve blood flow, making it a potential target for the treatment of hypertension and other cardiovascular diseases.

The therapeutic potential of Bradykinin (1-5) has been explored in various preclinical studies. For instance, research on animal models has shown that administration of this peptide can reduce blood pressure and improve cardiac function in models of hypertension and heart failure. Additionally, its anti-inflammatory properties make it a promising candidate for treating conditions such as arthritis and other inflammatory disorders.

Molecular studies have further elucidated the mechanisms by which Bradykinin (1-5) exerts its effects. It has been found to interact with specific G protein-coupled receptors (GPCRs) on cell surfaces, leading to intracellular signaling cascades that modulate various cellular functions. These signaling pathways involve the activation of second messengers such as cyclic AMP (cAMP) and calcium ions, which play crucial roles in cellular responses.

The pharmacological properties of Bradykinin (1-5) have also been investigated. Its short half-life in vivo poses challenges for its use as a therapeutic agent, but recent advancements in drug delivery systems have shown promise in overcoming this limitation. For example, encapsulating the peptide in nanoparticles or using sustained-release formulations can enhance its stability and bioavailability.

In conclusion, Bradykinin (1-5), identified by CAS number 23815-89-6, is a multifaceted peptide with significant implications for both basic research and clinical applications. Its roles in inflammation and cardiovascular function make it an important target for further investigation and potential therapeutic development. Ongoing research continues to uncover new insights into the mechanisms and applications of this intriguing peptide.